Stannane, tributyl(2,4,6-trimethylphenyl)-

• CAS No.: 68971-91-5
• Molecular Formula: C21H38Sn
• Molecular Weight: 409.2 g/mol
• IUPAC Name: tributyl-(2,4,6-trimethylphenyl)stannane
• InChI: InChI=1S/C9H11.3C4H9.Sn/c1-7-4-8(2)6-9(3)5-7;3*1-3-4-2;/h4-5H,1-3H3;3*1,3-4H2,2H3
• InChI Key: NTOFNMITMDFBSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=C(C=C(C=C1C)C)C

Description

Stannane, tributyl(2,4,6-trimethylphenyl)- is a useful research compound. Its molecular formula is C21H38Sn and its molecular weight is 409.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2,4,6-trimethylphenylmagnesium bromide (1.0 M in THF, 10.0 mL, 10 mmol, 1.0 equiv) in THF (30 mL) at −78° C. was added nBu3SnCl (3.25 g, 10.0 mmol, 1.00 equiv). After stiffing for 1.0 hr at 23° C., the solvent was removed in vacuo and the residue was purified by fractional distillation to afford 3.68 g of the title compound as a colorless oil (90% yield).